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CAS No.: 44387-70-4

Cat. No.: B14664993

Get Quote

Abstract and Introduction
Diethyl(methyl)oxidanium hexafluorophosphate, a member of the trialkyloxonium salt family,

is a potent and highly reactive methylating agent. These salts, often referred to as Meerwein-

type reagents, are distinguished by their exceptional electrophilicity, enabling the alkylation of

even weakly nucleophilic substrates such as ethers, amides, and sulfides.[1][2] The high

reactivity stems from the positively charged oxygen atom, which makes the attached alkyl

groups excellent leaving groups. The choice of a non-nucleophilic counter-anion, such as

hexafluorophosphate (PF₆⁻), is critical to the salt's stability and reactivity, preventing the anion

from reacting with the highly electrophilic oxonium cation.[3]

This document provides a comprehensive, field-tested protocol for the synthesis, purification,

and characterization of diethyl(methyl)oxidanium hexafluorophosphate. It is intended for

researchers in synthetic organic chemistry and drug development who require a powerful

reagent for methylation reactions. We will delve into the mechanistic underpinnings of the

synthesis, provide a detailed step-by-step procedure, and emphasize the critical safety

protocols required when handling the hazardous materials involved.
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Underlying Chemical Principles and Mechanism
The synthesis of trialkyloxonium salts is a classic example of nucleophilic substitution. The core

of the reaction involves the alkylation of an ether, which acts as the nucleophile. In this specific

synthesis, the oxygen atom of diethyl ether attacks the electrophilic methyl group of a

methylating agent, such as methyl iodide.

The key to isolating a stable oxonium salt is the presence of a strong acid with a non-

nucleophilic conjugate base. Hexafluorophosphoric acid (HPF₆) serves this purpose perfectly.

The reaction proceeds via an Sₙ2 mechanism:

Protonation (Activation): While not always a discrete first step, the presence of the strong

acid can protonate the leaving group on the methylating agent, making it more labile.

Nucleophilic Attack: The lone pair of electrons on the oxygen atom of diethyl ether attacks

the methyl carbon of the methylating agent (e.g., methyl iodide).

Displacement & Salt Formation: The leaving group (e.g., iodide) is displaced. The resulting

diethyl(methyl)oxidanium cation is stabilized by the non-nucleophilic hexafluorophosphate

anion, which precipitates from the non-polar solvent mixture as a stable salt.

Rigorous anhydrous conditions are paramount throughout the procedure.[4] Trialkyloxonium

salts are highly hygroscopic and will readily and exothermically react with water, hydrolyzing

back to an ether and an alcohol, thereby destroying the product.[3]
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Figure 1: Reaction Scheme. Simplified representation of the Sₙ2 synthesis of the target

oxonium salt.

Critical Safety Precautions
This procedure involves extremely hazardous materials and must only be performed by trained

personnel in a certified chemical fume hood with immediate access to an emergency shower

and eyewash station.

Hexafluorophosphoric Acid (HPF₆): This substance is extremely corrosive and toxic.[5] It can

cause severe, deep, and painful burns to the skin and eyes that may have a delayed onset.

[6] It is toxic if inhaled or swallowed.[5] In case of skin contact, immediately remove

contaminated clothing and wash the affected area with copious amounts of water for at least

30 minutes, then apply a 2.5% calcium gluconate gel.[5] Seek immediate medical attention

for any exposure.
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Methyl Iodide (CH₃I): This is a toxic, volatile, and carcinogenic compound.[7] It is a potent

alkylating agent that can be absorbed through the skin. All handling must be done in a well-

ventilated fume hood.[7]

Diethyl(methyl)oxidanium Hexafluorophosphate (Product): As a powerful alkylating agent,

the product is considered corrosive, toxic, and an irritant.[2][3] Avoid contact with skin and

eyes and prevent inhalation of the crystalline dust.

Personal Protective Equipment (PPE): At a minimum, a lab coat, chemical splash goggles, a

face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or laminate) are

required.[6][8] Ensure gloves are inspected before use.[5]

Experimental Protocol
This protocol is designed for a laboratory scale synthesis. All glassware must be oven-dried at

>120°C for several hours, assembled while hot, and cooled under a stream of dry nitrogen or

argon to ensure rigorously anhydrous conditions.[4][9]
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Reagent/Materi
al

Grade
Supplier
Example

CAS Number Notes

Diethyl Ether

(Anhydrous)

Anhydrous,

≥99.7%
MilliporeSigma 60-29-7

Must be inhibitor-

free.

Dichloromethane

(Anhydrous)

Anhydrous,

≥99.8%
MilliporeSigma 75-09-2

Main reaction

solvent.

Methyl Iodide
≥99.5%,

stabilized
MilliporeSigma 74-88-4

Store over

copper wire.

Hexafluorophosp

horic Acid
~60-65% in H₂O Synquest Labs 16940-81-1

EXTREME

HAZARD.

Handle with care.

Nitrogen or

Argon Gas
High Purity, Dry Airgas 7727-37-9

For maintaining

an inert

atmosphere.

Oven-dried

three-neck flask

(250 mL)

- - -
With magnetic

stirrer.

Schlenk filter

apparatus
- - -

For filtration

under inert

atmosphere.

Syringes and

needles
- - -

For anhydrous

transfer of

reagents.

Experimental Workflow Diagram
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1. Apparatus Preparation
(Oven-dry glassware, cool under N₂)

2. Reagent Preparation
(Charge flask with anhydrous (C₂H₅)₂O and CH₂Cl₂)

3. Reaction Setup
(Cool to -78°C, inert atmosphere)

4. Reagent Addition
(Slow, dropwise addition of CH₃I then HPF₆)

5. Synthesis Reaction
(Stir at -78°C, then warm slowly)

6. Product Isolation
(Precipitation with cold ether)

7. Purification
(Filter under N₂, wash with cold anhydrous ether)

8. Drying & Storage
(Dry under high vacuum, store in desiccator)

9. Characterization
(NMR, IR Spectroscopy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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